molecular formula C10H13BrN4O B8719302 2-Bromo-1-(4-pyrimidin-2-yl-piperazin-1-yl)-ethanon

2-Bromo-1-(4-pyrimidin-2-yl-piperazin-1-yl)-ethanon

Cat. No.: B8719302
M. Wt: 285.14 g/mol
InChI Key: DWGZVPOKOXFLTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(4-pyrimidin-2-yl-piperazin-1-yl)-ethanon is a useful research compound. Its molecular formula is C10H13BrN4O and its molecular weight is 285.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13BrN4O

Molecular Weight

285.14 g/mol

IUPAC Name

2-bromo-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone

InChI

InChI=1S/C10H13BrN4O/c11-8-9(16)14-4-6-15(7-5-14)10-12-2-1-3-13-10/h1-3H,4-8H2

InChI Key

DWGZVPOKOXFLTA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=NC=CC=N2)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.2 g bromacetylbromide was dropped to 16.5 g 1-pyrimidin-2-yl-piperazin and 10.2 g triethylamine in 250 mL THF. The reaction was stirred over night at RT and evaporated. The residue was extracted with DCM and water. The organic layer was evaporated and the residue was crystallized with petrolether and then purified by chromatography on silica gel (DCM/MeOH:95/5) to yield 36 mg of the desired compound.
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One

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